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Compound of Interest

(R)-1-Methoxypropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B591868

A Technical Guide to the Safety of (R)-1-
Methoxypropan-2-amine Hydrochloride

This guide provides a comprehensive overview of the safety information for (R)-1-
Methoxypropan-2-amine hydrochloride, tailored for researchers, scientists, and
professionals in drug development. The following sections detail the compound's properties,
hazard identification, and handling procedures based on available Safety Data Sheet (SDS)
information.

Physicochemical Properties

(R)-1-Methoxypropan-2-amine hydrochloride is a solid, crystalline powder.[1] The following
table summarizes its key physicochemical properties.
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Property Value

Molecular Formula CaH12CINO[2][3][4]
Molecular Weight 125.60 g/mol [2][4]
Appearance Solid[2][4]

Form Crystalline powder[1]
Color White[1]

Hazard Identification and Classification

This compound is classified as hazardous. It is crucial to handle it with appropriate safety
precautions. The GHS hazard statements indicate that it is harmful if swallowed or in contact
with skin, and causes severe skin burns and eye damage.[5]

Hazard Classification Details

H225: Highly flammable liquid and vapor[5][6]

H302: Harmful if swallowed[5][6] H312: Harmful

in contact with skin[5] H314: Causes severe skin
GHS Hazard Statements

burns and eye damage[5][6] H318: Causes

serious eye damage[5] H412: Harmful to aquatic

life with long lasting effects[5][6]

Signal Word Danger[6][7][8]
UN Number UN2733[6][8]
Transport Hazard Class 3 (Flammable liquids)[7][8]

Handling, Storage, and Personal Protection

Proper handling and storage are essential to minimize exposure risks.
Handling:

e Avoid contact with skin, eyes, and clothing.[5]
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Use only in a well-ventilated area or under a chemical fume hood.[6][9]

Do not breathe mist, vapors, or spray.[6][9]

Keep away from heat, sparks, open flames, and hot surfaces.[5][6][9]

Ground and bond container and receiving equipment to prevent static discharge.[6][9]

Wear protective gloves, protective clothing, eye protection, and face protection.[5][9][10]
Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][9][10]

o Store locked up.[1][5][9]

o Keep away from sources of ignition.[5]

First-Aid Measures

In case of exposure, immediate medical attention is required.[9] The following are first-aid
recommendations.
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Exposure Route First-Aid Measures

Remove the person to fresh air and keep them
) comfortable for breathing.[9][10][11] If not
Inhalation . . i o
breathing, give artificial respiration.[11] Call a

poison center or doctor if you feel unwell.[10]

Take off immediately all contaminated clothing.
[9][10] Rinse skin with water or shower.[9][10]

Wash contaminated clothing before reuse.[5][9]

Skin Contact

Immediately call a poison center or doctor.[5]

Rinse cautiously with water for several minutes.
[5][9][10] Remove contact lenses, if present and
easy to do.[5][9][10] Continue rinsing.[5][9][10]

Immediately call a poison center or doctor.[1][5]

Eye Contact

Rinse mouth.[5][9][10] Do NOT induce vomiting.
Ingestion [5][9] Call a poison center or doctor if you feel
unwell.[5][10]

Experimental Protocols

Detailed experimental protocols for the determination of all safety data points are not typically
provided in standard Safety Data Sheets. The flash point for the related compound, 1-Methoxy-
2-propylamine, was determined using a closed cup method.[7] For specific analytical data and
methodologies, it is recommended to consult specialized toxicological and chemical analysis
literature or contact the supplier. Sigma-Aldrich notes that for some unique chemicals, including
(R)-1-Methoxypropan-2-amine hydrochloride, they do not collect analytical data and the
buyer is responsible for confirming the product's identity and purity.[2]

Emergency Response Workflow

The following diagram illustrates a logical workflow for responding to an accidental exposure to
(R)-1-Methoxypropan-2-amine hydrochloride.
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Initial Response

Exposure Event Occurs

Assess the Situation
(Spill, Inhalation, Contact)

Aterial Release Airborne ExposuNDirect Contact

Exposure Type & Action

Spill or Leak Inhalation Skin/Eye Contact

/ \

Mitigation & First Aid

Evacuate Area Move to Fresh Air Remove Contaminated Clothing
Increase Ventilation Provide Oxygen if Needed Flush with Water for 15 min
Contain Spill with Inert Material Seek Medical Attention Seek Immediate Medical Attention

Follow-Up

Decontaminate Area and Equipment Report Incident to Safety Officer

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Emergency response workflow for (R)-1-Methoxypropan-2-amine hydrochloride
exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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